Cas no 2649033-73-6 (3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane)

• Product Name: 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane
• CAS No: 2649033-73-6
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6369691
• PubChem ID: 165658055
• Update Time: 2025-07-18

3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane
• EN300-1735058
• 2649033-73-6

• Inchi： 1S/C10H15NOS/c1-9(2)8(3-6-13-9)10(4-5-10)11-7-12/h8H,3-6H2,1-2H3
• InChI Key： AFFAZJZUASCQHM-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane

Comprehensive Overview of 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane (CAS No. 2649033-73-6)

The chemical compound 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane (CAS No. 2649033-73-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This molecule features a thiolane ring substituted with a dimethyl group and a 1-isocyanatocyclopropyl moiety, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for innovative chemical building blocks.

One of the key reasons behind the rising interest in 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane is its role in the development of bioactive molecules. The presence of both isocyanate and thiolane functionalities allows for diverse reactivity, enabling the creation of compounds with tailored biological activities. This aligns with current trends in drug discovery, where small-molecule therapeutics and targeted drug delivery systems are highly sought after. The compound’s potential in covalent inhibitor design is particularly noteworthy, as it can form stable bonds with biological targets, enhancing drug efficacy.

In the realm of material science, 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane offers exciting possibilities for the synthesis of advanced polymers and functional materials. Its isocyanate group can participate in polymerization reactions, leading to materials with enhanced mechanical properties, thermal stability, or chemical resistance. This is especially relevant given the increasing focus on sustainable materials and green chemistry, where researchers aim to develop eco-friendly alternatives to conventional plastics and coatings.

Another area of interest is the compound’s potential in agrochemical research. The thiolane and isocyanate moieties can be leveraged to design novel pesticides or herbicides with improved selectivity and reduced environmental impact. As the agricultural sector faces mounting pressure to adopt sustainable practices, compounds like 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane could play a pivotal role in developing next-generation crop protection agents.

From a synthetic chemistry perspective, the compound’s structural complexity presents both challenges and opportunities. Chemists are exploring efficient synthetic routes to produce 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane at scale, often focusing on catalysis and green solvents to minimize waste and energy consumption. This aligns with broader industry trends toward process optimization and cost-effective manufacturing, which are critical for commercial viability.

Safety and handling considerations for 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane are also a topic of discussion among professionals. While the compound is not classified as a hazardous material, proper storage conditions and handling protocols are essential to ensure stability and prevent degradation. This underscores the importance of chemical safety in laboratory and industrial settings, a subject that continues to gain traction in scientific communities.

In summary, 3-(1-isocyanatocyclopropyl)-2,2-dimethylthiolane (CAS No. 2649033-73-6) is a promising chemical entity with broad applicability across multiple sectors. Its unique structure and reactivity make it a valuable tool for researchers working on drug discovery, material innovation, and sustainable agriculture. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of cutting-edge research and industrial applications.